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Abstract

This technical guide provides a comprehensive overview of the core physical and chemical
properties of 2-ethylnitrobenzene (CAS No. 612-22-6). It is intended for researchers,
scientists, and professionals in drug development and chemical synthesis. This document
details the compound's structural attributes, physicochemical data, key chemical reactions, and
established experimental protocols. All quantitative data are summarized in tabular format for
clarity. Additionally, key processes and concepts are illustrated using Graphviz diagrams to
facilitate understanding of its synthesis, reactivity, and safety considerations.

Introduction

2-Ethylnitrobenzene, also known as o-nitroethylbenzene, is an aromatic nitro compound with
the chemical formula CsHoNO2.[1] It presents as a yellow to light brown oily liquid and is a key
intermediate in the synthesis of various organic compounds, including dyes and
pharmaceuticals.[1][2][3] Its chemical behavior is largely dictated by the presence of the
electron-withdrawing nitro group on the benzene ring, which makes the molecule susceptible to
a range of chemical transformations.[1] This guide explores its fundamental properties,
synthesis, and reactivity in detail.
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Physical and Chemical Properties

The physical and chemical characteristics of 2-ethylnitrobenzene are well-documented. It is
insoluble in water but demonstrates high solubility in common organic solvents such as
ethanol, acetone, and ether.[1][2][3]

Data Presentation: Physicochemical Properties

The quantitative properties of 2-ethylnitrobenzene are summarized in the table below for easy
reference and comparison.

Property Value Source(s)
Molecular Formula CsHoNO2 [11[4]
Molecular Weight 151.16 g/mol [1][2][4]
CAS Number 612-22-6 [1][4]
Appearance Yellow to light brown oily liquid [1112][5]
Density 1.127 g/mL at 25°C [11[2][4]1[5]
Melting Point -13 to -10°C (also cited as C2IAIE]
-23°C)

N ) 232.5°C (atmospheric); 172-
Boiling Point [1112][4115]
174°C (18 mmHg)

Flash Point 109°C (228°F) 2]
Refractive Index (n20/D) 1.537 [1112114115]
Water Solubility Insoluble [11[2][3]
Solubility in Organic Solvents Soluble in ethanol, acetone, [1][2][3]

ether

Chemical Reactivity and Profile

The reactivity of 2-ethylnitrobenzene is centered around the nitro group and the aromatic ring.
The electron-withdrawing nature of the nitro group deactivates the benzene ring towards
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electrophilic substitution but makes it more susceptible to nucleophilic attack.[1]
Key chemical reactions include:

e Reduction of the Nitro Group: The nitro group can be readily reduced to an amino group (-
NH:2) to form 2-ethylaniline. This is a crucial step in the synthesis of many derivatives.
Common reducing agents include hydrogen gas with a catalyst like palladium on carbon.[1]

¢ Nucleophilic Aromatic Substitution: The nitro group can be displaced by strong nucleophiles
under specific reaction conditions.[1]

» Steric Hindrance: The ethyl group at the ortho position can sterically hinder certain reactions
compared to smaller substituents like the methyl group in o-nitrotoluene.[1]

Key Chemical Reactions of 2-Ethylnitrobenzene
Nucleophilic

Aromatic Substitution
(e.g., Nu")

2-EthylInitrobenzene D)
Reduction

(e.g., Hz, Pd/C)
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Figure 1: Key reaction pathways of 2-ethylnitrobenzene.

Experimental Protocols
Synthesis of 2-Ethylnitrobenzene via Nitration

The most common laboratory and industrial method for synthesizing 2-ethylnitrobenzene is
through the electrophilic nitration of ethylbenzene.[1][2]
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Objective: To synthesize a mixture of o- and p-nitroethylbenzene from ethylbenzene, followed
by isolation of the ortho-isomer.

Materials:

Ethylbenzene

o Concentrated Nitric Acid (HNO3)

o Concentrated Sulfuric Acid (H2S0Oa4)
* Ice bath

e Separatory funnel

« Distillation apparatus
Methodology:

e A nitrating mixture (mixed acid) is prepared by carefully adding concentrated sulfuric acid to
concentrated nitric acid, while cooling in an ice bath to control the temperature.[1][2]

» Ethylbenzene is slowly added to the chilled mixed acid under vigorous stirring. The
temperature must be carefully maintained to prevent over-nitration and ensure safety.

 After the addition is complete, the reaction mixture is stirred for a specified period to allow
the reaction to go to completion.

e The mixture is then poured onto crushed ice, and the organic layer is separated from the
agueous layer using a separatory funnel.

» The organic layer, containing a mixture of 2-ethylnitrobenzene and 4-ethylnitrobenzene, is
washed with water and a dilute base (e.g., sodium bicarbonate solution) to remove residual
acid.

e The final step involves the separation of the isomers via fractional distillation under reduced
pressure.[1][2] 2-ethylnitrobenzene is collected at its specific boiling point (172-174°C at 18
mmHg).[1][2][4][5]
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A continuous synthesis method using a microchannel reactor has also been developed, offering

improved safety, efficiency, and reduced waste.[6]
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Figure 2: Experimental workflow for the synthesis of 2-ethylnitrobenzene.

Biological Activity and Safety Considerations

2-Ethylnitrobenzene is primarily studied for its potential toxicological effects.[1] The nitro
group can be enzymatically reduced in biological systems to form reactive intermediates, such
as nitroso and hydroxylamine derivatives, which can interact with vital biomolecules.[1]

Hazard Profile:
 Toxicity: Harmful if swallowed.[2][7][8]

e Irritation: Causes skin irritation, serious eye irritation, and may cause respiratory irritation.[2]

[71I8]1[]
e Environmental Hazard: Harmful to aquatic life with long-lasting effects.[7]

Due to these hazards, strict adherence to safety protocols is mandatory when handling this
compound. This includes the use of personal protective equipment (PPE), such as gloves and
safety glasses, and working in a well-ventilated area or under a chemical fume hood.[7][9][10]
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Safety Profile of 2-Ethylnitrobenzene
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Figure 3: Logical relationship between hazards and precautionary measures.
Applications
2-Ethylnitrobenzene serves primarily as a chemical intermediate. Its applications include:
e Dye Manufacturing: It is a precursor in the production of synthetic dyes.[1][2][3]

o Pharmaceutical Synthesis: The compound is investigated for its role in synthesizing
pharmaceutical agents.[1]

» Pesticide Intermediates: It is used in the creation of pesticides.[2]

» Solvent Applications: It has been used as a solvent in supported liquid membranes for
electromembrane extractions.[4][5]
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Conclusion

2-Ethylnitrobenzene is a valuable chemical intermediate with well-defined physical and
chemical properties. Its synthesis via the nitration of ethylbenzene is a standard and scalable
process. The reactivity conferred by the nitro group allows for its conversion into a variety of
other useful compounds, particularly 2-ethylaniline. However, its hazardous nature necessitates
careful handling and adherence to stringent safety protocols. This guide provides the
foundational knowledge required for the safe and effective use of 2-ethylnitrobenzene in
research and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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